Cas no 832740-23-5 (1-(2-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(2-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 832740-23-5
• MF: C₉H₉FN₄
• MW: 192.192964315414
• MDL: MFCD03422576
• CID: 3057988
• PubChem ID: 7019327
• Update Time: 2025-04-21

1-(2-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluoro-benzyl)-1 H -[1,2,4]triazol-3-ylamine
• 1-(2-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine
• 1-[(2-fluorophenyl)methyl]-1,2,4-triazol-3-amine
• MFCD03422576
• DB-017124
• EN300-228704
• 1-(2-fluorobenzyl)-1H-1,2,4-triazol-3-amine
• 1-(2-Fluoro-benzyl)-1H-[1,2,4]triazol-3-ylamine
• BBL039091
• 1-[(2-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine
• 832740-23-5
• STK312984
• HIB74023
• AKOS000305050

• MDL： MFCD03422576
• Inchi： 1S/C9H9FN4/c10-8-4-2-1-3-7(8)5-14-6-12-9(11)13-14/h1-4,6H,5H2,(H2,11,13)
• InChI Key： RCNGYKFDIGXLKW-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1C=NC(N)=N1

Computed Properties

• Exact Mass: 192.08112447Da
• Monoisotopic Mass: 192.08112447Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.7Ų

1-(2-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes